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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564 Get Quote

An In-depth Technical Guide to 4,5-
Dichlorophthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichlorophthalic acid, a

halogenated aromatic dicarboxylic acid with applications in chemical synthesis and materials

science. This document outlines its chemical identity, physical properties, and provides a

foundational understanding for its use in research and development.

Chemical Structure and Identity
4,5-Dichlorophthalic acid is a derivative of phthalic acid, featuring two chlorine atoms

substituted at the 4th and 5th positions of the benzene ring.[1] This substitution pattern

significantly influences the molecule's reactivity and physical properties.

IUPAC Name: 4,5-dichlorobenzene-1,2-dicarboxylic acid[1][2]

Synonyms: 4,5-Dichlorophthalic acid[2][3][4]

Chemical Formula: C₈H₄Cl₂O₄[2][4][5]

CAS Number: 56962-08-4[2][3][4][5]
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The structural representation of 4,5-Dichlorophthalic acid is crucial for understanding its

chemical behavior. Below is a diagram illustrating the logical relationship of its core

components.
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Caption: Logical structure of 4,5-Dichlorophthalic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 4,5-Dichlorophthalic acid is presented in

the table below. These properties are essential for designing experimental conditions and

predicting its behavior in various chemical systems.
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Property Value Source

Molecular Weight 235.02 g/mol [2][5]

Appearance
White to off-white crystalline

solid
[1]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone

[1]

Purity ≥98% [5]

Applications in Research and Synthesis
4,5-Dichlorophthalic acid serves as a versatile building block in organic synthesis. The

presence of both carboxylic acid and chloro functional groups allows for a variety of chemical

transformations.

Key Applications:

Polymer and Resin Production: It is utilized as a monomer in the synthesis of specialized

polymers and resins.[1]

Dye and Pigment Manufacturing: The aromatic and functionalized nature of the molecule

makes it a precursor in the production of certain dyes and pigments.[1]

Chemical Intermediate: It is a valuable intermediate for the synthesis of more complex

molecules in multi-step organic synthesis.[1] The chlorine atoms enhance its reactivity

towards electrophilic substitution reactions.[1]

Experimental Considerations
Due to the limited availability of detailed experimental protocols in the public domain for this

specific compound, a generalized workflow for a potential synthesis is outlined below. This

serves as a conceptual framework for researchers.
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Caption: Conceptual workflow for the synthesis of 4,5-Dichlorophthalic acid.

Safety and Handling
As with many chlorinated organic compounds, appropriate safety measures should be taken

when handling 4,5-Dichlorophthalic acid. It is advisable to consult the Safety Data Sheet

(SDS) for detailed information on handling, storage, and disposal. The compound may exhibit

environmental persistence, and its potential toxicity should be considered.[1]
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This guide provides a foundational understanding of 4,5-Dichlorophthalic acid. For specific

applications and experimental designs, further consultation of specialized literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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